Cas no 4915-82-6 (2-Benzyl-1H-imidazol-4(5H)-one)

• Product Name: 2-Benzyl-1H-imidazol-4(5H)-one
• CAS No: 4915-82-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5055452
• Update Time: 2025-07-17

2-Benzyl-1H-imidazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1H-imidazol-4(5H)-one
• 2-benzyl-1,4-dihydroimidazol-5-one

• Inchi： 1S/C10H10N2O/c13-10-7-11-9(12-10)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12,13)
• InChI Key： VCXFFJBFAQMZHY-UHFFFAOYSA-N
• SMILES： O=C1CN=C(CC2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Benzyl-1H-imidazol-4(5H)-one

Professional Introduction to 2-Benzyl-1H-imidazol-4(5H)-one (CAS No. 4915-82-6)

2-Benzyl-1H-imidazol-4(5H)-one, a compound with the chemical formula C₉H₉N₃O, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 4915-82-6, is a derivative of imidazole and features a benzyl group attached to the imidazole ring. Its unique structural properties make it a versatile scaffold for the development of various bioactive molecules.

The< strong>2-Benzyl-1H-imidazol-4(5H)-one structure is characterized by a fused ring system consisting of an imidazole ring and a carbonyl group, with the benzyl substituent at the 2-position of the imidazole ring. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited for designing molecules with specific biological activities. The presence of the benzyl group enhances the lipophilicity of the compound, making it more suitable for membrane permeability and thus potential oral bioavailability.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and their potential as pharmacophores. Among these, imidazole derivatives have been extensively studied for their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The< strong>2-Benzyl-1H-imidazol-4(5H)-one scaffold has been explored as a starting point for synthesizing novel compounds that target various disease pathways.

One of the most compelling aspects of< strong>2-Benzyl-1H-imidazol-4(5H)-one is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the development of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing inhibitors that target specific kinases, researchers aim to disrupt these pathways and inhibit cancer cell proliferation.

Recent studies have highlighted the potential of< strong>2-Benzyl-1H-imidazol-4(5H)-one-based derivatives as scaffolds for developing antiviral agents. The imidazole ring is known to interact with nucleic acids and proteins, making it an ideal candidate for inhibiting viral replication. For example, derivatives of this compound have shown promise in inhibiting enzymes essential for viral replication, such as proteases and polymerases. These findings underscore the importance of< strong>2-Benzyl-1H-imidazol-4(5H)-one in combating emerging viral threats.

The pharmacological profile of< strong>2-Benzyl-1H-imidazol-4(5H)-one has also been explored in the context of neurodegenerative diseases. Imidazole derivatives have demonstrated neuroprotective effects in preclinical models, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The benzyl group in< strong>2-Benzyl-1H-imidazol-4(5H)-one may contribute to its ability to cross the blood-brain barrier, which is crucial for therapeutic efficacy in central nervous system disorders.

In addition to its pharmaceutical applications, 2-Benzyl-1H-imidazol-4(5H)-one has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing metal-organic frameworks (MOFs) and other functional materials. These materials have applications ranging from gas storage and separation to catalysis and sensing.

The synthesis of< strong>2-Benzyl-1H-imidazol-4(5H)-one can be achieved through various chemical pathways, including condensation reactions between benzaldehyde derivatives and amidines or urea derivatives. Advances in synthetic methodologies have enabled researchers to modify the structure of this compound more efficiently, leading to an increased library of derivatives with tailored biological activities.

The growing interest in< strong>2-Benzyl-1H-imidazol-4(5H)-one underscores its significance as a building block in medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its importance is likely to grow further.